Cas no 2138432-95-6 (3-{2-methyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepin-9-yl}pyridine)

• Product Name: 3-{2-methyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepin-9-yl}pyridine
• CAS No: 2138432-95-6
• MF: C₁₃H₁₆N₄
• MW: 228.292942047119
• CID: 6411882
• PubChem ID: 165460604
• Update Time: 2025-07-17

3-{2-methyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepin-9-yl}pyridine Chemical and Physical Properties

Names and Identifiers

• EN300-731805
• 2138432-95-6
• 3-{2-methyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepin-9-yl}pyridine

• Inchi： 1S/C13H16N4/c1-10-9-17-7-3-6-15-12(13(17)16-10)11-4-2-5-14-8-11/h2,4-5,8-9,12,15H,3,6-7H2,1H3
• InChI Key： ZNDQYBSIGKSJCL-UHFFFAOYSA-N
• SMILES： N12C=C(C)N=C1C(C1C=NC=CC=1)NCCC2

Computed Properties

• Exact Mass: 228.137496527g/mol
• Monoisotopic Mass: 228.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 42.7Ų

Additional information on 3-{2-methyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepin-9-yl}pyridine

Comprehensive Overview of 3-{2-methyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepin-9-yl}pyridine (CAS No. 2138432-95-6)

The compound 3-{2-methyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepin-9-yl}pyridine (CAS No. 2138432-95-6) is a heterocyclic organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in medicinal chemistry. With the increasing demand for novel bioactive molecules, researchers are actively exploring the imidazo[1,2-a][1,4]diazepine scaffold for its pharmacological properties. This article delves into the chemical characteristics, synthesis, and emerging applications of this compound, while addressing common queries and trends in the field.

One of the most frequently searched topics related to 3-{2-methyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepin-9-yl}pyridine is its role in drug discovery. The imidazo[1,2-a][1,4]diazepine core is known for its versatility in binding to various biological targets, making it a promising candidate for the development of therapeutics. Recent studies have highlighted its potential in modulating G-protein-coupled receptors (GPCRs), a hot topic in pharmaceutical research due to their involvement in numerous physiological processes.

Another area of interest is the synthetic routes for CAS No. 2138432-95-6. Organic chemists are particularly keen on optimizing the synthesis of this compound to improve yield and purity. Methods such as multicomponent reactions (MCRs) and catalyzed cyclizations have been explored, aligning with the growing trend of sustainable and efficient synthetic protocols. These advancements are often discussed in forums and academic circles, reflecting the compound's relevance in modern chemistry.

The structural complexity of 3-{2-methyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepin-9-yl}pyridine also makes it a subject of computational chemistry studies. Researchers employ molecular docking and quantum mechanical calculations to predict its interactions with biological targets, a trend driven by the rise of AI-assisted drug design. These computational approaches are frequently searched by students and professionals alike, underscoring the intersection of chemistry and technology.

In addition to its scientific significance, CAS No. 2138432-95-6 has sparked discussions about intellectual property and commercialization. Patents filed for derivatives of the imidazo[1,2-a][1,4]diazepine scaffold highlight its economic potential, a topic often queried by investors and industry stakeholders. The compound's versatility in small-molecule drug development further amplifies its appeal in the competitive pharmaceutical market.

Environmental and safety considerations are also paramount when working with 3-{2-methyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepin-9-yl}pyridine. While it is not classified as a hazardous material, proper handling and disposal protocols are essential to ensure lab safety. This aligns with the broader industry focus on green chemistry and sustainable practices, a recurring theme in academic and industrial research.

In summary, 3-{2-methyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepin-9-yl}pyridine (CAS No. 2138432-95-6) represents a fascinating intersection of chemistry, biology, and technology. Its structural novelty, synthetic accessibility, and therapeutic potential make it a compound of enduring interest. As research continues to unfold, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in drug discovery and beyond.